Cas no 28149-48-6 (4-(diethoxyphosphoryl)methylbenzoic acid)

• Product Name: 4-(diethoxyphosphoryl)methylbenzoic acid
• CAS No: 28149-48-6
• MF: C₁₂H₁₇O₅P
• MW: 272.234144926071
• MDL: MFCD00440869
• CID: 823725
• PubChem ID: 13745801
• Update Time: 2025-04-19

4-(diethoxyphosphoryl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Diethoxyphosphinylmethyl)benzoic acid
• 4-((Diethoxyphosphoryl)methyl)benzoic acid
• 4-(diethoxyphosphorylmethyl)benzoic acid
• 4-[(Diethoxyphosphoryl)methyl]benzoic acid
• 4-[(diethoxyphosphinyl)methyl]benzoic acid
• SCHEMBL454324
• EN300-235863
• 28149-48-6
• AKOS005067805
• 4-[(Diethoxyphosphinoyl)methyl]benzoic acid
• 4-Carboxyphenyl Phosphonate;
• 4-(diethoxyphosphorylmethyl)benzenecarboxylic acid
• DB-067886
• A1-33281
• DTXSID50548280
• VU0549298-1
• diethyl 4-carboxybenzylphosphonate
• 4-diethoxyphosphinylmethylbenzoic acid
• 4-(Diethoxyphosphinylmethyl)benzoicacid
• J-016988
• BYKRBDLOUKSWNM-UHFFFAOYSA-N
• F9995-0119
• 4-(diethoxyphosphoryl)methylbenzoic acid

• MDL： MFCD00440869
• Inchi： 1S/C12H17O5P/c1-3-16-18(15,17-4-2)9-10-5-7-11(8-6-10)12(13)14/h5-8H,3-4,9H2,1-2H3,(H,13,14)
• InChI Key： BYKRBDLOUKSWNM-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C(=O)O)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 272.08141
• Monoisotopic Mass: 272.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83